Cas no 1000932-91-1 (5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide)

• Product Name: 5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide
• CAS No: 1000932-91-1
• MF: C₁₀H₈N₂S₅
• MW: 316.50891494751
• CID: 4558549
• PubChem ID: 28819136
• Update Time: 2025-05-20

5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-[(5-carbamothioylthiophen-2-yl)sulfanyl]thiophene-2-carbothioamide
• 5-(5-carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide
• 5-([5-(Aminocarbonothioyl)thien-2-yl]thio)thiophene-2-carbothioamide
• 5-{[5-(aminocarbonothioyl)thien-2-yl]thio}thiophene-2-carbothioamide
• 1000932-91-1
• C10H8N2S5
• 2-Thiophenecarbothioamide, 5,5a(2)-thiobis-
• DTXSID201277173
• EN300-31222
• 5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide

• Inchi： 1S/C10H8N2S5/c11-9(13)5-1-3-7(15-5)17-8-4-2-6(16-8)10(12)14/h1-4H,(H2,11,13)(H2,12,14)
• InChI Key： ZPYRAXKLJYDCKN-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(N)=S)S1)C1=CC=C(C(N)=S)S1

Computed Properties

• Exact Mass: 315.929104g/mol
• Monoisotopic Mass: 315.929104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 316.5g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 198

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 571.1±60.0 °C at 760 mmHg
• Flash Point: 299.2±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide

5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide: A Comprehensive Overview

The compound with CAS No 1000932-91-1, known as 5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide, is a fascinating molecule that has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This compound belongs to the class of sulfur-containing heterocyclic compounds, which are widely studied for their versatile reactivity and diverse biological activities.

Structural Analysis and Synthesis

The molecular structure of 5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide is characterized by a thiophene ring system with substituents that include a carbamothioyl group and a sulfanyl group. The presence of these functional groups imparts unique electronic properties to the molecule, making it a valuable substrate for various chemical transformations. Recent studies have focused on optimizing the synthesis of this compound, with researchers exploring greener and more efficient synthetic routes that minimize environmental impact while maintaining high yields.

Chemical Reactivity and Applications

One of the most intriguing aspects of 5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide is its reactivity under different chemical conditions. The sulfur atoms in the molecule act as nucleophilic centers, enabling it to participate in a wide range of reactions, including nucleophilic substitutions, additions, and cyclizations. These properties have made it a valuable building block in the construction of complex organic molecules, particularly in drug discovery and materials science.

Recent advancements in medicinal chemistry have highlighted the potential of this compound as a lead molecule for developing new therapeutic agents. Its ability to interact with biological targets through multiple modes of action makes it an attractive candidate for drug development programs targeting various diseases, including cancer and inflammatory disorders.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide is crucial for its responsible use. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into industrial processes with proper waste management practices.

In terms of safety, handling this compound requires adherence to standard laboratory protocols to minimize exposure risks. Its sulfur-containing functional groups can release odorous gases under certain conditions, necessitating the use of appropriate ventilation systems during synthesis and handling.

Future Directions and Research Opportunities

The continued exploration of 5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide presents numerous opportunities for innovation in both academic and industrial settings. Researchers are increasingly focusing on leveraging its unique properties to develop advanced materials with tailored functionalities, such as conductive polymers or sensors.

Additionally, there is growing interest in understanding the mechanistic details of its chemical reactivity at the molecular level. Advanced computational techniques, such as density functional theory (DFT) calculations, are being employed to provide deeper insights into its electronic structure and reaction pathways.

In conclusion, 5-(5-Carbamothioylthiophen-2-yl)sulfanylthiophene-2-carbothioamide stands out as a versatile and intriguing compound with a wide range of applications across multiple disciplines. As research continues to uncover its full potential, this molecule is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.